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Compound of Interest

Compound Name: Custodiol

Cat. No.: B12649038 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in mitigating the

hemodilution effects of Custodiol® HTK solution during small animal surgery.

Troubleshooting Guides
This section addresses specific issues that may be encountered during experiments, providing

potential causes and actionable solutions.

Issue 1: Severe Post-Infusion Hyponatremia

Problem: A significant drop in serum sodium levels (e.g., >15-20 mmol/L) is observed after

Custodiol® infusion, leading to neurological signs such as lethargy or seizures in the

animal.

Potential Causes:

High Volume of Custodiol®: The infused volume of Custodiol® was excessive for the

animal's size and circulatory volume.

Rapid Infusion Rate: The Custodiol® solution was administered too quickly, causing a

rapid dilution of the blood.
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Pre-existing Dehydration: The animal was dehydrated before the procedure, leading to a

more pronounced hemodilution effect.

Solutions:

Optimize Infusion Volume: Carefully calculate the required volume of Custodiol® based

on the target organ weight and the animal's total blood volume.

Control Infusion Rate: Administer the Custodiol® solution at a slow, controlled rate to

allow for gradual hemodilution.

Pre-surgical Hydration: Ensure the animal is adequately hydrated before surgery. Consider

administering a balanced electrolyte solution subcutaneously or intravenously prior to the

procedure.

Corrective Fluid Therapy: If severe hyponatremia occurs, administer a calculated dose of

isotonic (0.9%) or, in severe cases, hypertonic (e.g., 3%) saline solution. The rate of

correction should be slow to prevent osmotic demyelination syndrome.[1]

Issue 2: Persistent Metabolic Acidosis Post-Procedure

Problem: The animal's blood pH remains low, and the base excess is significantly negative

for an extended period after the surgical procedure.

Potential Causes:

Inadequate Buffering: The buffering capacity of Custodiol® was insufficient to counteract

the acid load from ischemia and reperfusion.

Poor Tissue Perfusion: Inadequate reperfusion of tissues after cardioplegic arrest can lead

to the continued production of lactic acid.

Underlying Renal Dysfunction: Pre-existing kidney disease can impair the animal's ability

to excrete acid and regenerate bicarbonate.

Solutions:
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Bicarbonate Administration: If the pH is below 7.2 or the base deficit is greater than 10

mEq/L, consider administering a calculated dose of sodium bicarbonate.[2]

Optimize Reperfusion: Ensure adequate reperfusion of the heart and other organs after

the ischemic period.

Supportive Care: Provide supportive care, including adequate oxygenation and

maintenance of blood pressure, to improve tissue perfusion.

Fluid Therapy: The use of balanced electrolyte solutions like Lactated Ringer's can help in

the correction of metabolic acidosis.[3]

Frequently Asked Questions (FAQs)
Q1: What is the composition of Custodiol® HTK solution?

A1: Custodiol® HTK is an intracellular, crystalloid cardioplegic solution with low concentrations

of sodium and calcium. Its primary buffering agent is histidine. The detailed composition is

provided in the table below.[2][4][5]

Q2: Why does Custodiol® cause hyponatremia?

A2: Custodiol® has a very low sodium concentration (15 mmol/L) compared to the normal

plasma sodium concentration in small animals (around 140-150 mmol/L). When infused, it

dilutes the animal's blood, leading to a decrease in the serum sodium level.[5]

Q3: Is the hyponatremia caused by Custodiol® dangerous?

A3: The hyponatremia induced by Custodiol® is typically isotonic, meaning that the overall

osmolality of the blood does not change significantly.[6][7] This is because other components in

the solution, such as mannitol and histidine, contribute to the osmolality. While this is generally

less dangerous than hypotonic hyponatremia, rapid and severe drops in sodium can still lead to

neurological complications. Cautious monitoring and correction are advised.[7]

Q4: How can I calculate the dose of sodium bicarbonate to correct metabolic acidosis?

A4: The dose of sodium bicarbonate can be calculated using the following formula: Bicarbonate

Deficit (mEq) = Base Deficit x 0.3 x Body Weight (kg). It is recommended to administer half of
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the calculated dose and then re-assess the animal's acid-base status before giving more.[4][8]

Q5: Are there alternatives to Custodiol® for long ischemic times in small animal surgery?

A5: Yes, other cardioplegic solutions are available, such as St. Thomas' solution and del Nido

cardioplegia.[9] The choice of solution depends on the specific experimental needs, including

the expected duration of ischemia and the animal model being used.

Data Presentation
Table 1: Composition of Custodiol® HTK Solution

Component Concentration (g/L) Concentration (mmol/L)

Sodium Chloride 0.8766 15.0

Potassium Chloride 0.6710 9.0

Potassium hydrogen 2-

ketoglutarate
0.1842 1.0

Magnesium chloride · 6 H₂O 0.8132 4.0

Histidine · HCl · H₂O 3.7733 18.0

Histidine 27.9289 180.0

Tryptophan 0.4085 2.0

Mannitol 5.4651 30.0

Calcium chloride · 2 H₂O 0.0022 0.015

Source: Custodiol® HTK Solution Instructions for Use[4]

Experimental Protocols
Protocol for Correction of Hemodilution-Induced Hyponatremia and Metabolic Acidosis in a Rat

Model
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Objective: To provide a stepwise protocol for the identification and correction of electrolyte

and acid-base imbalances following Custodiol® HTK infusion in rats.

Materials: Anesthetized rat, surgical instruments, Custodiol® HTK solution, intravenous

catheter, infusion pump, blood collection supplies, blood gas and electrolyte analyzer,

isotonic saline (0.9% NaCl), and sodium bicarbonate solution (e.g., 8.4%).

Procedure:

Baseline Blood Sampling: Prior to surgery, collect a small blood sample (e.g., 0.2 mL) via

a tail vein or other appropriate site to establish baseline values for serum sodium,

potassium, chloride, pH, and base excess.

Surgical Procedure and Custodiol® Infusion: Perform the surgical procedure as planned,

including the infusion of Custodiol® HTK solution at a controlled rate.

Post-Procedure Blood Sampling: Within 15-30 minutes after reperfusion, collect another

blood sample to assess the extent of hyponatremia and metabolic acidosis.

Correction of Hyponatremia:

Calculate the sodium deficit: Sodium Deficit (mmol) = (Desired Na⁺ - Measured Na⁺) x

0.6 x Body Weight (kg).

Slowly administer a portion of the calculated sodium deficit using isotonic saline. Re-

measure serum sodium after 30-60 minutes to guide further correction.

Correction of Metabolic Acidosis:

Calculate the bicarbonate deficit: Bicarbonate Deficit (mEq) = Base Deficit x 0.3 x Body

Weight (kg).

Administer half of the calculated bicarbonate dose intravenously over 30-60 minutes.

Post-Correction Monitoring: Continue to monitor blood gases and electrolytes every 60-

120 minutes until they have stabilized within an acceptable range. Provide supportive

care, including warming and oxygen, as needed.[10][11]
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Caption: Signaling pathway of Custodiol®-induced hemodilution and its mitigation.
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Caption: A logical workflow for troubleshooting common issues with Custodiol®.
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Caption: Flowchart of the experimental protocol for managing hemodilution effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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